4-(9H-Carbazol-9-yl)aniline hydrochloride

• IUPAC Name: 4-carbazol-9-ylaniline;hydrochloride
• InChI: InChI=1S/C18H14N2.ClH/c19-13-9-11-14(12-10-13)20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20;/h1-12H,19H2;1H
• InChI Key: CFQROJKMLJRSAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)N.Cl
• Molecular Formula: C18H15ClN2
• DSSTOX Substance ID: DTXSID90383516
• Molecular Weight: 294.8 g/mol
• CAS RN: 312700-07-5

Description

“4-(9H-Carbazol-9-yl)aniline hydrochloride” is a chemical compound with the CAS Number: 312700-07-5. It has a molecular weight of 294.78 and its IUPAC name is 4-(9H-carbazol-9-yl)aniline hydrochloride. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for “4-(9H-Carbazol-9-yl)aniline hydrochloride” is 1S/C18H14N2.ClH/c19-13-9-11-14 (12-10-13)20-17-7-3-1-5-15 (17)16-6-2-4-8-18 (16)20;/h1-12H,19H2;1H. This indicates that the compound consists of a carbazole group attached to an aniline group via a single bond.

Physical And Chemical Properties Analysis

“4-(9H-Carbazol-9-yl)aniline hydrochloride” is a solid at room temperature. It has a molecular weight of 294.78.

Scientific Research Applications

Organic Light Emitting Diodes (OLEDs)

. . . The introduction

Mechanism of Action

The mechanism of action of “4-(9H-Carbazol-9-yl)aniline hydrochloride” is not specified in the retrieved data. Carbazole derivatives are often used in the development of optoelectronic materials due to their excellent charge transport properties.

Safety and Hazards

The safety information for “4-(9H-Carbazol-9-yl)aniline hydrochloride” indicates that it has a GHS07 pictogram, which represents a warning. The specific hazard statements and precautionary statements were not available in the retrieved data.

Q & A

Q1: Why is 9-(4-Aminophenyl)carbazole hydrochloride a compound of interest in the synthesis of electrochromic polymers?

A1: 9-(4-Aminophenyl)carbazole hydrochloride, also known as 4-(9H-Carbazol-9-yl)aniline hydrochloride, serves as a crucial monomer in the palladium-catalyzed polymerization reaction. This compound, denoted as M3 in the study, reacts with either 2,7-dibromo-9-(2-ethylhexyl)-carbazole (M1) or 2,7-dibromo-9-t-butyloxycarbonyl-carbazole (M2) to form the polymer backbone. [] The resulting polymers, termed polyiminocarbazolylenes, exhibit promising electrochromic properties. The presence of the carbazole unit in M3 contributes to the polymer's ability to undergo reversible oxidation and reduction, leading to visually detectable color changes. []